Cas no 1261898-82-1 (6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid)

• Product Name: 6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid
• CAS No: 1261898-82-1
• MF: C₁₄H₇F₅O₂
• MW: 302.196201562881
• MDL: MFCD18322472
• CID: 2762112
• PubChem ID: 53228291
• Update Time: 2025-06-18

6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261898-82-1
• DTXSID30691824
• MFCD18322472
• 6-FLUORO-2-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 2',3-Difluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
• 6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%
• 6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18322472
• Inchi： 1S/C14H7F5O2/c15-10-6-2-3-7(11(10)13(20)21)8-4-1-5-9(12(8)16)14(17,18)19/h1-6H,(H,20,21)
• InChI Key： GZRIIXNFTVWXNI-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1C=CC=C(C=1C(=O)O)F

Computed Properties

• Exact Mass: 302.03662027Da
• Monoisotopic Mass: 302.03662027Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid

Introduction to 6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid (CAS No: 1261898-82-1)

6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, identified by its CAS number 1261898-82-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include fluoro and trifluoromethyl substituents. These functional groups contribute to its distinct chemical properties, making it a valuable candidate for further exploration in drug development and synthetic chemistry.

The molecular structure of 6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid consists of a benzoic acid core substituted with a fluoro group at the 6-position and a phenyl ring at the 2-position, which itself is further modified with another fluoro group and a trifluoromethyl group at the 3-position. This intricate arrangement of fluorine atoms imparts high lipophilicity and metabolic stability, which are critical factors in the design of bioactive molecules. The presence of multiple fluorine atoms also enhances the compound's binding affinity to biological targets, a phenomenon often referred to as "fluorine effect."

In recent years, there has been a surge in research focusing on the development of novel fluorinated compounds due to their enhanced pharmacological properties. 6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid has been investigated for its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Its structural motif is reminiscent of known pharmacophores that exhibit significant biological activity.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex molecules. The benzoic acid moiety serves as a versatile scaffold for further functionalization, allowing chemists to explore diverse chemical spaces. This flexibility has made 6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid a popular choice for medicinal chemists seeking to develop new drug candidates.

The fluoro and trifluoromethyl groups are particularly noteworthy due to their ability to modulate drug properties such as bioavailability, metabolic stability, and binding affinity. For instance, the electron-withdrawing nature of these groups can enhance the compound's interaction with enzymes and receptors, potentially leading to improved therapeutic efficacy. Additionally, the metabolic stability conferred by these substituents can extend the half-life of drugs in vivo, reducing the frequency of dosing required.

Recent studies have highlighted the importance of fluorinated compounds in the development of next-generation therapeutics. A notable example is their application in kinase inhibitors, where fluorine atoms have been shown to improve selectivity and potency. While 6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid has not yet been directly tested as a kinase inhibitor, its structural features suggest that it could be a valuable precursor for such compounds.

The synthesis of 6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid presents unique challenges due to the complexity of its fluorinated substituents. Advanced synthetic methodologies are required to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions are often employed to introduce fluorine atoms selectively. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological potential of this compound has not been fully explored, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to human health. For example, analogs with similar structural motifs have shown promise in preclinical models for treating inflammatory diseases and cancer. Further investigation into the biological activity of 6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid could uncover new therapeutic opportunities.

In conclusion, 6-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid (CAS No: 1261898-82-1) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, combined with its role as a versatile intermediate, make it a valuable asset for drug discovery efforts. As research in fluorinated compounds continues to advance, this molecule is likely to play an increasingly important role in the development of novel therapeutics.